3-[2-(2-butoxyphenoxy)ethyl]-4(3H)-quinazolinone

• IUPAC Name: 3-[2-(2-butoxyphenoxy)ethyl]quinazolin-4-one
• InChI: InChI=1S/C20H22N2O3/c1-2-3-13-24-18-10-6-7-11-19(18)25-14-12-22-15-21-17-9-5-4-8-16(17)20(22)23/h4-11,15H,2-3,12-14H2,1H3
• InChI Key: JHWCQYYLHZEMPN-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=CC=C1OCCN2C=NC3=CC=CC=C3C2=O
• Molecular Formula: C20H22N2O3
• Molecular Weight: 338.4 g/mol

Description

Synthesis Analysis

The synthesis of 3-[2-(2-Butoxyphenoxy)ethyl]-4(3H)-quinazolinone derivatives often involves lithiation reactions, providing a pathway to a variety of substituted derivatives. For instance, 3-Amino-2-methyl-4(3H)-quinazolinone has been doubly lithiated, at nitrogen and in the 2-methyl group, with n-butyllithium, allowing for subsequent reactions with various electrophiles to yield substituted derivatives in very good yields (Smith et al., 1996). This method showcases the versatility of lithiation in synthesizing complex quinazolinone derivatives.

Molecular Structure Analysis

The molecular structure of quinazolinone derivatives, including this compound, has been studied using various techniques. For instance, Gandhi et al. (2020) synthesized a novel quinazoline derivative and characterized it using FTIR, NMR, and single-crystal X-ray diffraction technique, highlighting the significance of intra and intermolecular interactions in stabilizing the molecular structure (Gandhi et al., 2020).

Chemical Reactions and Properties

Quinazolinones undergo various chemical reactions, offering insights into their reactivity and potential applications. For example, synthesis routes have been developed for 4(3H)-quinazolinones via Brønsted acid-catalyzed selective C–C bond cleavage of 1,3-diketones, demonstrating a green and efficient method for producing these compounds in aqueous solutions (Shen et al., 2015).

Physical Properties Analysis

The physical properties of this compound derivatives, such as melting points, solubility, and crystalline structure, are crucial for understanding their behavior in different environments. The crystal structure analysis often reveals the presence of intramolecular hydrogen bonding, which plays a significant role in the stability and physical properties of these compounds (Tulyasheva et al., 2005).

Chemical Properties Analysis

The chemical properties of quinazolinones, such as reactivity towards various electrophiles and nucleophiles, are influenced by their structural characteristics. Studies have shown that the substitution pattern on the quinazolinone ring significantly affects its reactivity and the types of chemical transformations it can undergo (Smith et al., 1996).

Future Directions

Quinazolinones represent an important scaffold in medicinal chemistry due to their synthetic accessibility and diverse in vitro and in vivo pharmacological activities. Therefore, the future directions in the research of quinazolinones could involve the synthesis of new derivatives and the exploration of their potential biological activities.